MEN 10207 acetate

• Molecular Formula: C59H72N14O12
• Molecular Weight: 1169.3 g/mol
• InChI: InChI=1S/C57H68N14O10.C2H4O2/c1-30(2)49(71-55(80)47(25-34-29-65-42-15-8-5-12-38(34)42)69-52(77)44(22-31-17-19-35(72)20-18-31)67-51(76)39(58)26-48(73)74)56(81)70-46(24-33-28-64-41-14-7-4-11-37(33)41)54(79)68-45(23-32-27-63-40-13-6-3-10-36(32)40)53(78)66-43(50(59)75)16-9-21-62-57(60)61;1-2(3)4/h3-8,10-15,17-20,27-30,39,43-47,49,63-65,72H,9,16,21-26,58H2,1-2H3,(H2,59,75)(H,66,78)(H,67,76)(H,68,79)(H,69,77)(H,70,81)(H,71,80)(H,73,74)(H4,60,61,62);1H3,(H,3,4)/t39-,43-,44-,45+,46+,47+,49-;/m0./s1
• InChIKey: GEMMXXJOYQNYLE-GZOXVFSSSA-N

MEN 10207 Acetate: NK2 Antagonist Overview

MEN 10207 acetate is a synthetic heptapeptide antagonist of the neurokinin-2 (NK2) tachykinin receptor, with the primary sequence Asp-Tyr-D-Trp-Val-D-Trp-D-Trp-Arg-NH₂ . It is formally designated [Tyr⁵,D-Trp⁶,⁸,⁹,Arg¹⁰]-Neurokinin A (4–10) and is supplied as the acetate salt (free base CAS 126050-12-2; acetate MW ~1169.3 g/mol) [1]. The compound was developed through systematic D-Trp substitution of the neurokinin A (NKA) C-terminal fragment and has been characterized across three monoreceptor in vitro assays, yielding pA₂ values of 5.2 (NK1), 7.9 (NK2), and 4.9 (NK3), establishing the basis for its use as a pharmacological tool for NK2 receptor discrimination .

NK2A-preferring pharmacological probe

Reported subtype selectivity supports NK2A receptor discrimination in tissue phenotyping studies.

Dual antagonist / partial-agonist profile

Documented intrinsic activity at NK2 receptors enables biased signaling and receptor-tone research.

D-Trp-stabilized peptide backbone

Resistance to endopeptidase-24.11 supports prolonged incubation and tissue superfusion protocols.

• [1] Rovero P, Astolfi M, Renzetti AR, Patacchini R, Giachetti A, Maggi CA. Role of D-tryptophan for affinity of MEN 10207 tachykinin antagonist at NK2 receptors. Peptides. 1991 Sep-Oct;12(5):1015-8. doi: 10.1016/0196-9781(91)90053-r. PMID: 1666180. View Source

MEN 10207 Acetate: Why Generic Substitution Fails

NK2 tachykinin receptor antagonists are not functionally interchangeable. MEN 10207 belongs to the NK2A-preferring subclass, whereas several commonly used alternatives—including R 396, L-659,877, and MDL 29,913—prefer the NK2B receptor subtype [1]. Furthermore, MEN 10207 exhibits a documented partial agonist property at the NK2 receptor in both spinal reflex and respiratory models, a pharmacological characteristic absent from pure antagonists such as SR 48968 and MDL 29,913 [2]. Metabolic stability also differs: the three D-Trp residues of MEN 10207 confer resistance to endopeptidase-24.11 cleavage, a feature not shared by non-stabilized peptide antagonists [3]. These orthogonal dimensions—receptor subtype preference, intrinsic efficacy, and metabolic stability—mean that substituting MEN 10207 with another NK2 antagonist will alter the pharmacological fingerprint of the experiment and can lead to qualitatively different conclusions regarding NK2 receptor function.

Subtype preference mismatch

Many NK2 antagonists (R 396, L-659,877, MDL 29,913) prefer the NK2B subtype; substituting for MEN 10207 reverses the receptor population being blocked.

Intrinsic efficacy difference

MEN 10207 exhibits partial agonist activity at NK2 receptors. Pure antagonists such as SR 48968 lack this property, altering functional endpoint interpretation.

Metabolic stability variability

Non-stabilized peptide antagonists are rapidly cleaved by endopeptidase-24.11; D-Trp-containing analogs like MEN 10207 resist this degradation, shifting effective concentration over time.

• [1] Patacchini R, Astolfi M, Quartara L, Rovero P, Giachetti A, Maggi CA. Further evidence for the existence of NK2 tachykinin receptor subtypes. Br J Pharmacol. 1991 Sep;104(1):91-6. doi: 10.1111/j.1476-5381.1991.tb12390.x. PMID: 1664768. View Source
• [2] Xu XJ, Dalsgaard CJ, Wiesenfeld-Hallin Z. On the role of NK-2 tachykinin receptors in the mediation of spinal reflex excitability in the rat. Neuroscience. 1991;44(2):483-90. doi: 10.1016/0306-4522(91)90071-u. PMID: 1719450. View Source
• [3] Medeiros MD, Turner AJ. Metabolic stability of some tachykinin analogues to cell-surface peptidases: roles for endopeptidase-24.11 and aminopeptidase N. Peptides. 1995;16(3):441-7. doi: 10.1016/0196-9781(94)00216-s. PMID: 7651897. View Source

MEN 10207 Acetate: Comparator Evidence

NK2A vs NK2B Subtype Preference

MEN 10207 is an NK2A-preferring antagonist, a classification established through differential affinity across tissue preparations expressing distinct NK2 receptor subtypes. In the rabbit pulmonary artery (NK2A-enriched), MEN 10207 yields a pA₂ of 7.89; in the hamster trachea (NK2B-enriched), the pA₂ drops to 5.9—a ~98-fold affinity difference [1]. By contrast, the cyclic pseudopeptide MDL 29,913, along with L-659,877 and R 396, are characterized as NK2B-preferring antagonists [2]. R 396, for example, shows pA₂ = 7.63 at NK2B but pA₂ = 5.41 at NK2A and <5 at NK1 and NK3 [3]. This subclass opposition means that MEN 10207 and R 396/MDL 29,913/L-659,877 probe different NK2 receptor populations in mixed-tissue or whole-animal experiments.

NK2A vs NK2B Preference

Class-level inference

pA₂ 7.89 (NK2A) / 5.9 (NK2B) — ~98-fold subtype window; opposite vector vs R 396, L-659,877, MDL 29,913 (NK2B-preferring).

Subtype context

Rabbit pulmonary artery / hamster trachea, Patacchini 1991 classification.

Evidence Dimension	NK2 receptor subtype preference (NK2A vs NK2B)
Target Compound Data	pA₂ = 7.89 (NK2A, rabbit pulmonary artery); pA₂ = 5.9 (NK2B, hamster trachea); ~98-fold NK2A preference
Comparator Or Baseline	R 396: pA₂ = 7.63 (NK2B), pA₂ = 5.41 (NK2A), pA₂ <5 (NK1/NK3). MDL 29,913 and L-659,877: NK2B-preferring (classified by Patacchini et al. 1991)
Quantified Difference	MEN 10207 is NK2A-preferring; R 396, MDL 29,913, and L-659,877 are NK2B-preferring—opposite subtype selectivity vectors
Conditions	Endothelium-deprived rabbit pulmonary artery (NK2A paradigm) and hamster isolated trachea (NK2B paradigm); NKA as agonist; Patacchini et al. 1991 classification from multiple tissue functional assays

Why This Matters

Researchers conducting NK2 receptor subtype phenotyping or studying tissues with mixed NK2A/NK2B expression cannot substitute an NK2B-preferring antagonist for MEN 10207 without fundamentally altering which receptor subpopulation is being blocked.

• [1] GlpBio. MEN10207 (acetate) product datasheet. Catalog No. GC92455. Available at: https://www.glpbio.com/kr/men10207-acetate.html View Source
• [2] Patacchini R, Astolfi M, Quartara L, Rovero P, Giachetti A, Maggi CA. Further evidence for the existence of NK2 tachykinin receptor subtypes. Br J Pharmacol. 1991 Sep;104(1):91-6. doi: 10.1111/j.1476-5381.1991.tb12390.x. PMID: 1664768. View Source
• [3] GlpBio. R 396 (trifluoroacetate salt) product datasheet. Available at: https://www.glpbio.com/sp/r-396-trifluoroacetate-salt.html View Source

Guinea-Pig Bronchus Functional Antagonism

In a direct within-study comparison using isolated guinea-pig bronchial segments, MEN 10207 and MDL 29913 were evaluated as antagonists of Bolton–Hunter neurokinin A (BHNKA)-induced contraction (pD₂ 8.4). MEN 10207 produced a pKB of 6.79, whereas MDL 29913 produced a pKB of 6.42 [1]. This represents a ~2.3-fold greater antagonist potency for MEN 10207 in this preparation. SR 48968 and GR 94800 were also tested but did not exhibit dose-dependent antagonism under these conditions [1]. The same study demonstrated that BHNKA can interact with both NK1 and NK2 receptors, underscoring the importance of antagonist selectivity in interpreting airway tachykinin pharmacology [1].

Guinea-Pig Bronchus pKB

Head-to-head

pKB 6.79 (MEN 10207) vs pKB 6.42 (MDL 29913) — ~2.3-fold higher potency against BHNKA contraction.

Model-response context

Guinea-pig bronchial segments; SR 48968/GR 94800 lacked dose-dependent antagonism.

Evidence Dimension	Functional NK2 antagonist potency (pKB) against BHNKA in guinea-pig isolated bronchus
Target Compound Data	pKB = 6.79 against BHNKA (pD₂ 8.4)
Comparator Or Baseline	MDL 29913: pKB = 6.42 against BHNKA (pD₂ 8.4)
Quantified Difference	MEN 10207 pKB 6.79 vs MDL 29913 pKB 6.42; ~2.3-fold greater potency (ΔpKB = 0.37)
Conditions	Isolated guinea-pig bronchial segments; BHNKA as agonist (pD₂ 8.4); radioligand binding and functional contractility assays (Canadian Journal of Physiology and Pharmacology, 1995)

Why This Matters

When selecting an NK2 antagonist for guinea-pig airway contractility studies, MEN 10207 provides quantitatively superior antagonism of BHNKA relative to MDL 29913 within the same experimental system, enabling more complete NK2 receptor blockade at equivalent concentrations.

• [1] Zeng XP, Burcher E. Tachykinin receptors in guinea-pig airways: characterization using selective ligands. Can J Physiol Pharmacol. 1995 Jul;73(7):915-22. doi: 10.1139/y95-126. View Source

NK2 Antagonist Affinity in Human Ileum

In a systematic comparison of NK2-selective antagonists in mucosa-free circular muscle strips of the human ileum, MEN 10207 (reported as MEN 10,207) displayed the highest affinity among the three peptide NK2 antagonists tested, with a rank order of MEN 10,207 > L-659,877 > R 396 [1]. Both MEN 10,207 and L-659,877 inhibited the noncholinergic contraction to electrical field stimulation in a concentration-dependent manner, whereas R 396 and the NK1-selective antagonist L-668,169 were poorly effective [1]. The potency of antagonists toward the noncholinergic response closely paralleled their rank order of potency at NK2 receptors, confirming that the noncholinergic contractile response in human ileum is predominantly NK2-receptor-mediated [1].

Human Ileum Rank

Head-to-head

Affinity rank: MEN 10,207 > L-659,877 > R 396; concentration-dependent inhibition of noncholinergic EFS contraction.

Reported rank-order context

Human ileum circular muscle; NK2-mediated response confirmed pharmacologically.

Evidence Dimension	NK2 antagonist affinity rank order and functional inhibition of nerve-mediated contraction in human ileum circular muscle
Target Compound Data	MEN 10,207: highest affinity among NK2-selective antagonists tested; concentration-dependent inhibition of noncholinergic EFS-induced contraction
Comparator Or Baseline	L-659,877: intermediate affinity, also inhibited noncholinergic contraction. R 396: lowest affinity, poorly effective at inhibiting noncholinergic contraction
Quantified Difference	Rank order: MEN 10,207 > L-659,877 > R 396 (exact pA₂/Ki values for each compound in human ileum not tabulated in the original paper; rank determined from parallel concentration-response curves)
Conditions	Mucosa-free circular strips of human ileum; electrical field stimulation at 50 Hz; substance P, neurokinin A, and [β-Ala⁸]NKA(4-10) as stimulants; selectivity confirmed pharmacologically

Why This Matters

For researchers studying human gastrointestinal NK2 receptor pharmacology, MEN 10207 provides the highest target engagement among available peptide NK2 antagonists based on direct within-study comparison, maximizing the likelihood of detecting NK2-dependent effects in human tissue.

• [1] Maggi CA, Giuliani S, Patacchini R, Santicioli P, Theodorsson E, Barbanti G, Turini D, Giachetti A. Tachykinin antagonists inhibit nerve-mediated contractions in the circular muscle of the human ileum. Involvement of neurokinin-2 receptors. Gastroenterology. 1992 Jan;102(1):88-96. doi: 10.1016/0016-5085(92)91787-5. PMID: 1370160. View Source

Partial Agonist Activity at NK2 Receptors

MEN 10207 is distinguished from pure NK2 antagonists by its documented partial agonist property. In the rat spinal nociceptive flexor reflex model, intrathecal MEN 10207 alone facilitated the reflex with a potency approximately 10-fold lower than that of neurokinin A itself, demonstrating intrinsic activity at the NK2 receptor [1]. A biphasic concentration-response relationship was observed: reversible depression of the flexor reflex occurred at 700 pmol, while a higher dose of 7 nmol produced total and irreversible blockade—an effect not attributable to nonspecific spinal depression [1]. This partial agonist property was independently confirmed in the respiratory system of conscious guinea pigs, where aerosolized MEN 10207 itself produced respiratory effects, in contrast to the pure antagonist behavior of SR 48968 and the distinct smooth muscle relaxant mechanism of MDL 29,913 [2]. No equivalent partial agonist activity has been reported for SR 48968, MDL 29,913, or GR 94800 in comparable models.

Partial Agonist Activity

Supporting evidence

~10% of NKA potency at spinal NK2; biphasic response (reversible 700 pmol, irreversible 7 nmol). Pure antagonists SR 48968/MDL 29,913 show 0% intrinsic activity.

Biased-signaling context

Rat spinal flexor reflex and guinea-pig respiratory models.

Evidence Dimension	Intrinsic efficacy at NK2 receptor (partial agonist vs pure antagonist)
Target Compound Data	Facilitates spinal flexor reflex with ~10-fold lower potency than NKA (partial agonism); biphasic dose-response: reversible depression at 700 pmol i.t., irreversible blockade at 7 nmol i.t.
Comparator Or Baseline	SR 48968 and MDL 29,913: no partial agonist activity reported in respiratory or spinal models; MDL 29,913 relaxes airway smooth muscle through non-tachykinin mechanisms. Pure antagonism only.
Quantified Difference	MEN 10207 exhibits ~10% of NKA's agonist potency at the spinal NK2 receptor; SR 48968 and MDL 29,913 exhibit 0% intrinsic activity under comparable conditions
Conditions	Decerebrate, spinalized, unanesthetized rats (intrathecal injection, spinal flexor reflex model); conscious guinea pigs (aerosolized administration, whole-body plethysmography)

Why This Matters

MEN 10207 is the appropriate tool when the research question requires probing the functional consequences of partial NK2 receptor activation, such as in studies of ligand bias, receptor reserve, or the role of basal NK2 tone in spinal sensitization—experimental designs for which pure antagonists are unsuitable.

• [1] Xu XJ, Dalsgaard CJ, Wiesenfeld-Hallin Z. On the role of NK-2 tachykinin receptors in the mediation of spinal reflex excitability in the rat. Neuroscience. 1991;44(2):483-90. doi: 10.1016/0306-4522(91)90071-u. PMID: 1719450. View Source
• [2] Kudlacz EM, Knippenberg RW, Logan DE, Burkholder TP. Tachykinin-mediated respiratory effects in conscious guinea pigs: modulation by NK1 and NK2 receptor antagonists. Eur J Pharmacol. 1993 Sep 7;241(1):17-25. doi: 10.1016/0014-2999(93)90927-a. PMID: 7693493. View Source

Metabolic Stability via D-Trp Residues

The three D-Trp residues at positions 6, 8, and 9 of MEN 10207 confer resistance to hydrolysis by endopeptidase-24.11 (neprilysin), a major membrane-bound peptidase that rapidly degrades native tachykinin peptides [1]. In a comparative metabolic stability study using renal brush border membranes, MEN 10207, MEN 10208, and MEN 10376—all containing D-Trp substitutions—were rendered resistant to endopeptidase-24.11 cleavage, whereas the agonist [β-Ala⁸]NKA(4-10), which lacks such substitutions, was readily degraded by this enzyme as its major hydrolytic pathway [1]. However, MEN 10207 remained susceptible to aminopeptidase N action, representing a residual metabolic liability not fully addressed by the D-Trp modifications [1]. This stability profile means that MEN 10207 has a longer functional half-life in tissue preparations expressing endopeptidase-24.11 (e.g., airway epithelium, renal brush border, intestinal mucosa) compared with non-stabilized peptide antagonists.

Endopeptidase Stability

Class-level inference

Resistant to endopeptidase-24.11; susceptible to aminopeptidase N. Non-stabilized [β-Ala⁸]NKA(4-10) readily degraded.

Stability comparison context

Renal brush border membranes; phosphoramidon/bestatin profiling.

Evidence Dimension	Resistance to endopeptidase-24.11 (neprilysin) hydrolysis
Target Compound Data	Resistant to endopeptidase-24.11; susceptible to aminopeptidase N
Comparator Or Baseline	[β-Ala⁸]NKA(4-10) (non-stabilized peptide agonist): rapidly degraded by endopeptidase-24.11 as the major hydrolytic pathway. MEN 10263: partial resistance; MEN 10208 and MEN 10376: also resistant (D-Trp class effect)
Quantified Difference	Qualitative classification: resistant vs susceptible to endopeptidase-24.11 (no kinetic constants reported in the primary study for MEN 10207)
Conditions	Renal brush border membrane preparations; peptidase inhibition profiling with phosphoramidon (endopeptidase-24.11 inhibitor) and bestatin (aminopeptidase inhibitor)

Why This Matters

In experimental protocols involving prolonged tissue incubation, superfusion, or in vivo administration where peptidase activity is present, MEN 10207 offers superior functional stability compared with non-D-Trp-modified peptide antagonists, reducing the confounding influence of differential peptide degradation on pharmacological measurements.

• [1] Medeiros MD, Turner AJ. Metabolic stability of some tachykinin analogues to cell-surface peptidases: roles for endopeptidase-24.11 and aminopeptidase N. Peptides. 1995;16(3):441-7. doi: 10.1016/0196-9781(94)00216-s. PMID: 7651897. View Source

MEN 10207 Acetate: Key Applications

NK2 Receptor Subtype Phenotyping

MEN 10207 is the appropriate NK2A-preferring pharmacological probe for experiments requiring differential blockade of NK2 receptor subtypes in tissues such as the respiratory tract, urinary bladder, or gastrointestinal smooth muscle. Its ~98-fold NK2A-over-NK2B selectivity (pA₂ 7.89 in rabbit pulmonary artery vs 5.9 in hamster trachea [1]) enables researchers to dissect which NK2 subtype mediates a given physiological response. In a typical experimental design, MEN 10207 (NK2A-preferring) is used in parallel with an NK2B-preferring antagonist such as R 396 or L-659,877, and the differential blockade pattern identifies the receptor subtype involved [2].

Spinal Nociception and Sensitization

MEN 10207 is uniquely suited for spinal cord research where the functional consequence of partial NK2 receptor activation is the experimental variable of interest. In the decerebrate, spinalized rat preparation, intrathecal MEN 10207 at 70–700 pmol dose-dependently blocks NKA-induced (but not substance P-induced) flexor reflex facilitation, while also demonstrating intrinsic partial agonist activity at ~10-fold lower potency than NKA [3]. This dual antagonist/partial-agonist profile allows investigators to study the role of NK2 receptor tone in central sensitization, long-term potentiation of spinal reflexes following C-fiber conditioning, and the differential contribution of NK2 receptors to cutaneous versus muscle afferent-mediated reflex facilitation [3].

Human Gastrointestinal NK2 Pharmacology

For studies using human isolated gastrointestinal smooth muscle preparations, MEN 10207 provides the highest NK2 receptor affinity among available peptide antagonists, as established by direct rank-order comparison in human ileum circular muscle (MEN 10,207 > L-659,877 > R 396) [4]. MEN 10207 at concentrations effective in the human ileum assay concentration-dependently inhibits the noncholinergic (tachykininergic) component of nerve-mediated contractions, enabling pharmacological isolation of the NK2 receptor contribution to human enteric neuromuscular transmission. Its concurrent resistance to endopeptidase-24.11 degradation [5] is advantageous in intestinal tissue, where brush-border peptidase activity is abundant.

In Vivo Urogenital and Airway NK2 Pharmacology

MEN 10207 has been validated across two in vivo end-organ systems at a standardized intravenous dose. At 1 µmol/kg i.v., MEN 10207 inhibits [β-Ala⁸]-NKA (4–10)-induced enhancement of bladder motility in anesthetized rats and [β-Ala⁸]-NKA (4–10)-induced bronchoconstriction in anesthetized guinea pigs [1]. Researchers conducting in vivo bladder overactivity or airway hyperresponsiveness studies benefit from this established dosing precedent, which provides a quantitative starting point for experimental design. However, investigators must account for MEN 10207's partial agonist activity: when administered alone at this dose, it can itself induce bladder motility and bronchoconstriction, necessitating appropriate vehicle and baseline controls [1].

Application

Selection Property

Validation Focus

NK2 Receptor Subtype Phenotyping

NK2A-preferring antagonist profile

Subtype assignment via differential blockade with NK2B-preferring comparators

Spinal Nociception / Sensitization Research

Dual antagonist / partial-agonist profile

NK2 receptor tone and central sensitization endpoints; dose-dependent biphasic control

Human GI NK2 Pharmacology

Highest reported affinity in human ileum

NK2-mediated neuromuscular transmission; endopeptidase-24.11 resistance in intestinal tissue

In Vivo Urogenital / Airway NK2 Research

Established in vivo dosing precedent

Bladder and bronchoconstriction endpoints; requires vehicle and baseline controls for partial agonism

• [1] GlpBio. MEN10207 (acetate) product datasheet. Catalog No. GC92455. Available at: https://www.glpbio.com/kr/men10207-acetate.html View Source
• [2] Patacchini R, Astolfi M, Quartara L, Rovero P, Giachetti A, Maggi CA. Further evidence for the existence of NK2 tachykinin receptor subtypes. Br J Pharmacol. 1991 Sep;104(1):91-6. doi: 10.1111/j.1476-5381.1991.tb12390.x. PMID: 1664768. View Source
• [3] Xu XJ, Dalsgaard CJ, Wiesenfeld-Hallin Z. On the role of NK-2 tachykinin receptors in the mediation of spinal reflex excitability in the rat. Neuroscience. 1991;44(2):483-90. doi: 10.1016/0306-4522(91)90071-u. PMID: 1719450. View Source
• [4] Maggi CA, Giuliani S, Patacchini R, Santicioli P, Theodorsson E, Barbanti G, Turini D, Giachetti A. Tachykinin antagonists inhibit nerve-mediated contractions in the circular muscle of the human ileum. Involvement of neurokinin-2 receptors. Gastroenterology. 1992 Jan;102(1):88-96. doi: 10.1016/0016-5085(92)91787-5. PMID: 1370160. View Source
• [5] Medeiros MD, Turner AJ. Metabolic stability of some tachykinin analogues to cell-surface peptidases: roles for endopeptidase-24.11 and aminopeptidase N. Peptides. 1995;16(3):441-7. doi: 10.1016/0196-9781(94)00216-s. PMID: 7651897. View Source